Cas no 74611-53-3 (2-(Butylamino)nicotinic acid)

• Product Name: 2-(Butylamino)nicotinic acid
• CAS No: 74611-53-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD11132084
• CID: 2800926
• PubChem ID: 11275571
• Update Time: 2025-10-30

2-(Butylamino)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butylamino)pyridine-3-carboxylic acid
• 2-(Butylamino)nicotinic acid
• NSSDYBCHSQWCCN-UHFFFAOYSA-N
• 74611-53-3
• AKOS000214419
• 2-(BUTYLAMINO)NICOTINICACID
• SB54793
• DTXSID90460851
• SCHEMBL15635912

• MDL： MFCD11132084
• Inchi： 1S/C10H14N2O2/c1-2-3-6-11-9-8(10(13)14)5-4-7-12-9/h4-5,7H,2-3,6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： NSSDYBCHSQWCCN-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1NCCCC)=O

Computed Properties

• Exact Mass: 194.105527694Da
• Monoisotopic Mass: 194.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.2Ų

2-(Butylamino)nicotinic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-(Butylamino)nicotinic acid

Introduction to 2-(Butylamino)nicotinic Acid (CAS No. 74611-53-3)

2-(Butylamino)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 74611-53-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the nicotinic acid derivatives, a class of molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural composition of 2-(Butylamino)nicotinic acid features a nicotinic acid core substituted with a butylamino group, which imparts unique chemical and pharmacological properties that make it a subject of intense research interest.

The molecular structure of 2-(Butylamino)nicotinic acid can be represented as C₉H₁₃NO₃, with the butylamino group (-NH(CH₂)₃CH₃) attached to the carboxylic acid moiety of nicotinic acid. This structural feature contributes to its solubility in polar solvents and its ability to interact with various biological targets. The compound’s chemical reactivity is influenced by the presence of both the amine and carboxylic acid functional groups, making it a versatile intermediate in synthetic chemistry and drug development.

In recent years, 2-(Butylamino)nicotinic acid has been studied for its potential role in modulating neurological and metabolic pathways. Nicotinic acid derivatives are well-known for their ability to influence the activity of nicotinic acetylcholine receptors (nAChRs), which are crucial for neurotransmission and cognitive functions. The butylamino group in 2-(Butylamino)nicotinic acid may enhance its binding affinity to specific nAChR subtypes, potentially leading to applications in treating neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. Preliminary studies suggest that this compound may act as an agonist or modulator of nAChRs, thereby influencing cholinergic signaling in the brain.

Beyond its neurological applications, 2-(Butylamino)nicotinic acid has also been explored for its metabolic effects. Nicotinic acid and its derivatives are known to affect lipid metabolism by increasing high-density lipoprotein (HDL) cholesterol levels and reducing low-density lipoprotein (LDL) cholesterol levels. The butylamino substitution may further enhance these effects by altering the pharmacokinetic properties of the compound. Research indicates that 2-(Butylamino)nicotinic acid could be a promising candidate for developing treatments for hyperlipidemia and related cardiovascular diseases.

The synthesis of 2-(Butylamino)nicotinic acid typically involves the reaction of nicотиновой кислоты with butylamine under controlled conditions. The process often requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making it feasible to scale up synthesis for both research and industrial purposes. The compound’s stability under various storage conditions is also a critical factor, as its reactivity can influence its shelf life and applicability in different formulations.

From a pharmacological perspective, the pharmacokinetic profile of 2-(Butylamino)nicotinic acid is an essential consideration. Studies have begun to investigate its absorption, distribution, metabolism, and excretion (ADME) properties. The butylamino group may influence its metabolic pathways, particularly those involving cytochrome P450 enzymes. Understanding these pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens. Additionally, the compound’s solubility and bioavailability are being evaluated to determine the most effective routes of administration.

Recent advancements in computational chemistry have allowed researchers to model the interactions between 2-(Butylamino)nicotinic acid and biological targets with greater precision. Molecular docking studies have revealed potential binding sites on nAChRs and other relevant proteins, providing insights into how this compound exerts its biological effects. These computational approaches complement experimental studies by offering rapid screening of analogs and identifying key structural features that contribute to activity.

The toxicological profile of 2-(Butylamino)nicotinic acid is another area of active investigation. Preliminary toxicity assessments have been conducted to evaluate acute and chronic exposure risks. These studies focus on assessing organ-specific effects, particularly on the liver and kidneys, which are common targets for metabolically active compounds. The results from these toxicological studies will be crucial for determining safe dosage ranges and potential long-term side effects before clinical trials can proceed.

In conclusion, 2-(Butylamino)nicotinic acid (CAS No. 74611-53-3) represents a promising compound with potential applications in neurology and metabolic disorders. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, position it as a valuable candidate for further research and development. As more data becomes available on its pharmacological effects, toxicological safety, and pharmacokinetic properties, this compound is likely to play an increasingly important role in therapeutic strategies across multiple medical disciplines.